N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-methoxy-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(5,6-dimethyl-1,3-benzothiazol-2-yl)-3-methoxy-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C23H21N3O2S/c1-15-10-20-21(11-16(15)2)29-23(25-20)26(14-17-6-5-9-24-13-17)22(27)18-7-4-8-19(12-18)28-3/h4-13H,14H2,1-3H3
• InChI Key: YQDFCBVXKHBZCF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1C)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC(=CC=C4)OC
• Molecular Formula: C23H21N3O2S
• Molecular Weight: 403.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Some properties that could be analyzed include its melting point, solubility, stability, and reactivity.

Scientific Research Applications

Anticancer and Antimicrobial Applications

N-(5,6-dimethylbenzo[d]thiazol-2-yl)-3-methoxy-N-(pyridin-3-ylmethyl)benzamide and its derivatives have been extensively studied for their potential in treating various cancers and microbial infections. Several studies have highlighted their efficacy in inhibiting the growth of cancer cells and pathogens:

• VEGFR-2 Kinase Inhibition : Derivatives of this compound have been identified as potent inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2) kinase activity, a key target in cancer therapy (Borzilleri et al., 2006).

• Antifungal Effects : Compounds containing the benzo[d]thiazol moiety demonstrated significant antifungal activity against Aspergillus species, suggesting their potential use as antifungal agents (Jafar et al., 2017).

• Antimicrobial Properties : Studies have shown that certain derivatives of this compound exhibit broad-spectrum antimicrobial activities, including antibacterial and antifungal properties (Chawla, 2016).

• Anticancer Activity in Various Derivatives : Research indicates that various derivatives of this compound show promising anticancer activities against different cancer cell lines, including breast, lung, and prostate cancer (Mohan et al., 2021).

Other Applications

The compound and its derivatives have also been explored for other applications, demonstrating the versatility of this chemical structure in various fields of scientific research:

• Potential PET Imaging Agent : A derivative of this compound was investigated as a potential PET imaging agent for cancers, highlighting its utility in diagnostic imaging (Wang et al., 2013).

• Corrosion Inhibition : Thiazole-based pyridine derivatives related to this compound have been studied for their potential as corrosion inhibitors for mild steel, demonstrating applications in materials science (Chaitra et al., 2016).

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some benzamide derivatives are studied for their anti-inflammatory properties. The mechanism of action for these compounds often involves the inhibition of certain enzymes or pathways involved in inflammation.